Cas no 50903-99-6 (methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate)

Methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate is a specialized synthetic intermediate with applications in organic and medicinal chemistry. Its structure features a nitro-guanidine moiety and an ester-protected α-amino acid, making it valuable for peptide modification and nitration studies. The (2S) stereochemistry ensures enantiopurity, critical for chiral synthesis. The nitro-carbamimidamido group offers reactivity for further functionalization, while the methyl ester enhances solubility and facilitates downstream transformations. This compound is particularly useful in the development of bioactive molecules, serving as a precursor for nitrated arginine analogs or nitric oxide-related research. Its well-defined purity and stability under controlled conditions make it suitable for precise synthetic applications.

methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate structure

50903-99-6 structure

Product Name:methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate

CAS No:50903-99-6

MF:C₇H₁₅N₅O₄

MW:233.225100755692

MDL:MFCD00273095

CID:371683

PubChem ID:39836

Update Time:2025-06-07

methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate Chemical and Physical Properties

Names and Identifiers

- L-Ornithine,N5-[imino(nitroamino)methyl]-, methyl ester
- methyl (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]pentanoate
- NG-Nitroarginine Methyl Ester
- AmbotzHAA5810
- BSPBio_001221
- CHEMBL7890
- H-Arg(NO2)-OMe
- KBioGR_000561
- L-NAME
- Lopac0_000848
- N(G)-Nitro-L-arginine methyl ester
- NG-nitro-L-arginine methyl ester
- N-Nitroarginine methyl ester
- methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate
- C04337
- N-omega-Nitro-O-arginine methyl ester
- N(sup G)-Nitro-L-arginine methyl ester
- KBio2_000561
- Bio1_000931
- NCGC00024717-07
- NCGC00024717-12
- CHEBI:7549
- SCHEMBL3034749
- KBio2_005697
- Bio2_000921
- methyl N(gamma)-nitro-L-argininate
- nomega-nitro-l-arginine methyl ester
- NCGC00024717-05
- N-omega-NITRO-L-ARGININE METHYL ESTER
- Bio1_000442
- methyl (2S)-2-amino-5-[[amino(nitramido)methylene]amino]pentanoate
- KBio2_003129
- omega-nitro-l-arginine methyl ester
- NCGC00024717-03
- V55S2QJN2X
- methyl Nw-nitro-L-argininate
- HMS1792M03
- HSCI1_000257
- L-Ornithine, N(5)-(imino(nitroamino)methyl)-, methyl ester
- KBioSS_000561
- 50903-99-6
- NCGC00024717-04
- CCG-204931
- Tocris-0665
- methyl N(5)-(N-nitrocarbamimidoyl)-L-ornithinate
- UNII-V55S2QJN2X
- Q27081090
- NCGC00024717-02
- NCGC00024717-01
- L-Ornithine, N^5-[imino(nitroamino)methyl]-, methyl ester
- N-Nitro-L-arginine methylester
- N.OMEGA.-NITRO-L-ARGININE METHYL ESTER
- L-NG-nitroarginine methyl ester
- N(G)-Nitroarginine methyl ester
- Methyl (2S)-2-amino-5-[(amino-nitramido-methylidene)amino]pentanoate
- DB12750
- methyl (2S)-2-amino-5-(1-nitrocarbamimidamido)pentanoate
- n-nitro-arginine methyl ester
- KCWZGJVSDFYRIX-YFKPBYRVSA-N
- EN300-204407
- N5-[Imino(nitroamino)methyl]-L-ornithine, methyl ester
- N(5)-(Imino(nitroamino)methyl)-L-ornithine methyl ester
- Ngamma-Nitro-L-arginine methyl ester
- Bio1_001420
- GTPL5213
- KBio3_001002
- Bio2_000441
- HMS1362M03
- Arg(NO2)-OMe
- AKOS040747206
- HMS1990M03
- IDI1_002196
- AKOS030213027
- N(omega)-Nitro-L-arginine methyl ester
- SDCCGSBI-0050824.P002
- KBio3_001001
- methyl (2S)-2-amino-5-[(N-nitrocarbamimidoyl)amino]pentanoate
- N(G)-NITRO-L-ARGININE-METHYL ESTER
- TS-08439
- BRD-K33141550-003-05-7
- MDL： MFCD00273095
- Inchi： 1S/C7H15N5O4/c1-16-6(13)5(8)3-2-4-10-7(9)11-12(14)15/h5H,2-4,8H2,1H3,(H3,9,10,11)/t5-/m0/s1
- InChI Key： KCWZGJVSDFYRIX-YFKPBYRVSA-N
- SMILES： O(C)C([C@H](CCC/N=C(\N)/N[N+](=O)[O-])N)=O

Computed Properties

Exact Mass: 233.11240398g/mol
Monoisotopic Mass: 233.11240398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 149Å²

Experimental Properties

Density: 1.3521 (rough estimate)
Boiling Point: 375.47°C (rough estimate)
Refractive Index: 1.8000 (estimate)

methyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate Pricemore >>

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